BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Preparation of
Bromocresol Green Indicator Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Bromocresol Green

Cat. No.: B025135

For Researchers, Scientists, and Drug Development Professionals

Abstract

Bromocresol green (BCG) is a triphenylmethane dye widely utilized as a pH indicator in
various analytical and biochemical applications, including acid-base titrations, microbiological
growth media, and DNA agarose gel electrophoresis.[1][2] Its distinct color change from yellow
in acidic conditions to blue in basic conditions provides a clear visual endpoint. This document
provides detailed protocols for the preparation of bromocresol green indicator solutions in
both agueous and alcoholic systems, along with relevant physicochemical data to ensure
accurate and reproducible results in a laboratory setting.

Physicochemical Properties and pH Indicator
Characteristics

Bromocresol green operates effectively within a pH range of 3.8 to 5.4.[1][3][4][5] Below pH
3.8, the indicator solution is yellow, and above pH 5.4, it is blue.[1][3][4] A transitional green
color is observed between these pH values.[3][6] The underlying mechanism involves a
reversible acid-base reaction where the protonated form of the dye (yellow) and its
deprotonated, dianionic form (blue) dominate at different hydrogen ion concentrations.[3]

Table 1: Properties of Bromocresol Green
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Property Value Reference

2,6-dibromo-4-[7-(3,5-dibromo-
4-hydroxy-2-methyl-

IUPAC Name phenyl)-9,9-dioxo-8-oxa-9A°-
thiabicyclo[4.3.0]nona-1,3,5-
trien-7-yl]-3-methyl-phenol

Chemical Formula C21H14BrsOsS [1][3]
Molar Mass 698.01 g/mol [31[5]
Appearance Light yellow to purple solid [3]
Melting Point 225 °C [3][5]

pKa 4.90 [3]

pH Range 3.8-54 31415171
Color (Acidic) Yellow (below pH 3.8) [11[3114]
Color (Transition) Green (pH 3.8 - 5.4) [31[6]
Color (Basic) Blue (above pH 5.4) [1103114]

Sparingly soluble in water;
Solubility soluble in ethanol, diethyl [2][3]

ether, and benzene.

Experimental Protocols

Two common preparations for bromocresol green indicator solution are a 0.1% solution in
alcohol and a 0.04% aqueous solution. The choice of solvent depends on the specific
application. The sodium salt of bromocresol green can also be used, which is more soluble in
water.[8][9]

2.1. Protocol for 0.1% (w/v) Bromocresol Green in Ethanol
This formulation is frequently used for titrations.

Materials:
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 Bromocresol green powder

e 95% Ethyl alcohol (ethanol)

e Volumetric flask (100 mL)

e Analytical balance

e Spatula

e Weighing paper

e Funnel

Procedure:

Weigh out 0.1 g of bromocresol green powder using an analytical balance.[1][2]
o Transfer the powder to a 100 mL volumetric flask using a funnel.
o Add approximately 75 mL of 95% ethyl alcohol to the flask.[1][2]

o Swirl the flask gently to dissolve the powder completely. A magnetic stirrer can be used for
efficient mixing.

e Once the solid is fully dissolved, bring the volume up to the 100 mL mark with 95% ethyl
alcohol.[1][2]

o Stopper the flask and invert it several times to ensure a homogenous solution.

» Label the flask with the solution name, concentration, and date of preparation.

2.2. Protocol for 0.04% (w/v) Aqueous Bromocresol Green Solution

This aqueous solution is suitable for various pH measurements and biological applications.
Materials:

 Bromocresol green powder
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e Deionized water

e Volumetric flask (100 mL)

e Analytical balance

e Spatula

» Weighing paper

e Funnel

Procedure:

Weigh out 0.04 g of bromocresol green powder using an analytical balance.[1][3]

o Transfer the powder to a 100 mL volumetric flask.

o Add approximately 50 mL of deionized water to the flask.[1][3]

o Agitate the solution to dissolve the powder. As bromocresol green is sparingly soluble in
water, this may require sonication or gentle heating.

» After the powder is dissolved, dilute the solution to the 100 mL mark with deionized water.[1]

[3]

o Stopper the flask and mix thoroughly.

o Label the prepared solution appropriately.

2.3. Protocol for Bromocresol Green Indicator Solution using its Sodium Salt

For improved water solubility, the sodium salt of bromocresol green is recommended.

Materials:

 Bromocresol green sodium salt

e Deionized water
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0.1 M Sodium hydroxide (NaOH) solution

Ethanol (95%)

Volumetric flask (100 mL)

Analytical balance

Pipettes

Procedure:

Weigh 50 mg of bromocresol green.[10]

Dissolve it in 0.72 mL of 0.1 M sodium hydroxide and 20 mL of 95% ethanol.[10]

Once the solution is clear, add sufficient deionized water to bring the total volume to 100 mL.
[10]

Mix the solution thoroughly.

Workflow and Diagrams

The general workflow for preparing a bromocresol green indicator solution is straightforward
and involves accurate weighing, dissolving the solute, and diluting to the final volume.
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Caption: Workflow for preparing bromocresol green indicator solution.

Safety Precautions

o Wear appropriate personal protective equipment (PPE), including safety glasses and gloves,
when handling bromocresol green powder and solvents.
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» Ethanol is a flammable liquid; therefore, keep it away from ignition sources.[11]

» Handle bromocresol green powder in a well-ventilated area or a fume hood to avoid
inhalation.

e Avoid contact with skin and eyes.[2] In case of contact, rinse thoroughly with water.

Applications

» Acid-Base Titrations: Bromocresol green is an excellent indicator for the titration of strong
bases with weak acids, where the endpoint falls within its pH transition range.[3]

» Microbiology: It is incorporated into culture media to monitor pH changes resulting from
microbial growth.[2]

o DNA Gel Electrophoresis: It can be used as a tracking dye to monitor the progress of
electrophoresis.[1][3]

 Clinical Diagnostics: It is used in the measurement of serum albumin concentration.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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